5-Methyl-2-phenylaniline
Overview
Description
5-Methyl-2-phenylaniline is a chemical compound with the CAS Number: 54147-94-3 . It has a molecular weight of 183.25 and its IUPAC name is 4-methyl-[1,1’-biphenyl]-2-amine . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C13H13N . The InChI Code is 1S/C13H13N/c1-10-7-8-12 (13 (14)9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . Unfortunately, specific physical and chemical properties like boiling point, melting point, and solubility were not found in the sources.Scientific Research Applications
DNA Interaction and Biological Activity
A study highlighted the interaction between certain platinum(II) complexes, which include derivatives of 1,10-phenanthroline (such as 5-Methyl-2-phenylaniline), and DNA. These complexes displayed varying cytotoxicities against the L1210 Murine leukemia cell line, suggesting potential applications in cancer research and therapy (Brodie, Collins, & Aldrich-Wright, 2004).
Structural and Spectral Investigations
Research focusing on pyrazole-4-carboxylic acid derivatives, including compounds related to this compound, provided insights into the structure and spectral properties of these compounds. This work, integrating experimental and theoretical methods, contributes to understanding the molecular characteristics important for various scientific applications (Viveka et al., 2016).
Conversion to 5-Hydroxymethylcytosine in DNA
A study identified the role of the TET1 protein in converting 5-methylcytosine (5mC) to 5-hydroxymethylcytosine (5hmC) in mammalian DNA. This conversion is crucial in epigenetic regulation, which is a key aspect of developmental biology and cancer research (Tahiliani et al., 2009).
Metabolic Activation in Human Liver
A study explored the metabolic activation of N-hydroxy arylamines and heterocyclic amines, including derivatives of this compound, by human liver sulfotransferases. This research aids in understanding how certain environmental and dietary compounds are metabolized in the human body, which is relevant for pharmacology and toxicology (Chou, Lang, & Kadlubar, 1995).
Methylation in Human Cancer Cell Lines
Investigations into human cancer cell lines revealed significant insights into DNA methylation patterns, including the role of 5-methylcytosine. Understanding these methylation environments is essential for the study of cancer and epigenetic therapies (Paz et al., 2003).
Synthesis and Electrochromic Properties
A study on the synthesis of various copolymers related to this compound explored their electrochemical and spectroelectrochemical properties. Such research contributes to the development of materials for electrochromic devices, which have applications in display technologies (Hacioglu et al., 2014).
Presence in Purkinje Neurons
Research identified significant amounts of 5-hydroxymethylcytosine, related to this compound, in the DNA of Purkinje neurons. This finding suggests a role in the epigenetic control of neuronal function, with implications for neuroscientific research (Kriaucionis & Heintz, 2009).
Safety and Hazards
The safety information for 5-Methyl-2-phenylaniline includes several hazard statements: H302, H315, H318, H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other skin areas thoroughly after handling .
properties
IUPAC Name |
5-methyl-2-phenylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N/c1-10-7-8-12(13(14)9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNWKYDCMXQSXQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50502544 | |
Record name | 4-Methyl[1,1'-biphenyl]-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50502544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54147-94-3 | |
Record name | 4-Methyl[1,1'-biphenyl]-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50502544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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